2-(4-(2-bromobenzamido)phenyl)-N-cyclopropyl-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-[(2-bromobenzoyl)amino]phenyl]-N-cyclopropyltetrazole-5-carboxamide
• InChI: InChI=1S/C18H15BrN6O2/c19-15-4-2-1-3-14(15)17(26)20-12-7-9-13(10-8-12)25-23-16(22-24-25)18(27)21-11-5-6-11/h1-4,7-11H,5-6H2,(H,20,26)(H,21,27)
• InChI Key: IXPROURMIGJNFY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4Br
• Molecular Formula: C18H15BrN6O2
• Molecular Weight: 427.3 g/mol

Description

2-(4-(2-bromobenzamido)phenyl)-N-cyclopropyl-2H-tetrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Medicinal Applications

• Nucleic Acid Binding Agents

  Research into the synthesis of dicationic diaryltriazines, which are nucleic acid-binding agents, has shown the potential of similar compounds for DNA and RNA binding. Such compounds inhibit topoisomerase II, suggesting applications in cancer therapy and microbial infection control (Spychała et al., 1994).

• Antiallergic and Cytoprotective Activity

  N-phenylbenzamido acid derivatives, including tetrazole compounds, have been synthesized and evaluated for their antiallergic and cytoprotective activities. These compounds show potential in treating atopic allergic diseases due to their potent activity, significantly surpassing that of reference drugs (Makovec et al., 1992).

• Antitumor Agents

  The exploration of 2-phenylbenzimidazole-4-carboxamides as "minimal" DNA-intercalating agents indicates a novel class of compounds with potential antitumor activities. Despite low DNA-binding affinities, these compounds demonstrate moderate antileukemic effects without cross-resistance to amsacrine-resistant cell lines, suggesting a unique mechanism of action that may not involve topoisomerase II (Denny et al., 1990).

Material Science and Polymer Applications

• Aromatic Polyimides

  The synthesis of new diamines and their polymerization with various dianhydrides has been investigated, leading to the creation of novel aromatic polyimides. These polymers exhibit excellent solubility and thermal stability, suggesting their potential use in advanced materials for electronics and aerospace industries (Butt et al., 2005).

• Selenium-Containing Heterocycles

  Research into the synthesis of 1,3-selenazoles from N-phenylimidoyl isoselenocyanates demonstrates the versatility of related compounds in creating novel heterocycles. These compounds have potential applications in medicinal chemistry and materials science due to their unique properties and reactivities (Zhou et al., 2000).